Cas no 1785391-79-8 (2-(1-ethyl-1H-pyrazol-5-yl)ethane-1-sulfonyl chloride)

• Product Name: 2-(1-ethyl-1H-pyrazol-5-yl)ethane-1-sulfonyl chloride
• CAS No: 1785391-79-8
• MF: C₇H₁₁ClN₂O₂S
• MW: 222.692439317703
• CID: 5897245
• PubChem ID: 84788826
• Update Time: 2025-08-05

2-(1-ethyl-1H-pyrazol-5-yl)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(1-ethyl-1H-pyrazol-5-yl)ethane-1-sulfonyl chloride
• 1785391-79-8
• EN300-1990809

• Inchi： 1S/C7H11ClN2O2S/c1-2-10-7(3-5-9-10)4-6-13(8,11)12/h3,5H,2,4,6H2,1H3
• InChI Key： RQSMEGOUSYSRDL-UHFFFAOYSA-N
• SMILES： ClS(CCC1=CC=NN1CC)(=O)=O

Computed Properties

• Exact Mass: 222.0229765g/mol
• Monoisotopic Mass: 222.0229765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 60.3Ų

Additional information on 2-(1-ethyl-1H-pyrazol-5-yl)ethane-1-sulfonyl chloride

2-(1-Ethyl-1H-pyrazol-5-yl)ethane-1-sulfonyl Chloride (CAS No. 1785391-79-8): A Versatile Sulfonylation Reagent in Modern Organic Synthesis

In the realm of organic chemistry, 2-(1-ethyl-1H-pyrazol-5-yl)ethane-1-sulfonyl chloride (CAS No. 1785391-79-8) has emerged as a pivotal reagent for sulfonylation reactions. This compound, characterized by its pyrazole-linked sulfonyl chloride moiety, offers unique reactivity profiles that cater to pharmaceutical, agrochemical, and material science applications. Its molecular structure combines the electron-rich 1-ethyl-1H-pyrazol-5-yl group with the highly electrophilic sulfonyl chloride, enabling selective transformations under mild conditions.

The growing demand for sulfonamide derivatives in drug discovery has spotlighted reagents like 2-(1-ethyl-1H-pyrazol-5-yl)ethane-1-sulfonyl chloride. Researchers frequently search for *"high-yielding sulfonylation methods"* or *"pyrazole-based sulfonylating agents,"* reflecting its relevance in optimizing synthetic routes. Unlike traditional sulfonyl chlorides, this compound’s pyrazole ring enhances solubility in polar solvents, addressing common challenges in heterocyclic functionalization.

From an industrial perspective, CAS 1785391-79-8 is valued for its stability and compatibility with automated synthesis platforms. A trending topic in AI-driven chemistry involves *"predicting sulfonyl chloride reactivity using machine learning,"* where this compound’s consistent performance makes it a benchmark for algorithmic training. Its applications extend to peptide modification and polymer crosslinking, aligning with searches like *"sulfonyl chlorides in bioconjugation"* or *"advanced polymer reagents."*

Environmental considerations also shape its use. Recent queries such as *"green chemistry alternatives for sulfonylation"* highlight efforts to minimize waste. Here, 2-(1-ethyl-1H-pyrazol-5-yl)ethane-1-sulfonyl chloride stands out due to its efficient conversion rates, reducing byproduct formation. Analytical techniques like HPLC and NMR confirm its purity (>98%), a critical factor for regulatory compliance in API manufacturing.

Future directions may explore its role in click chemistry or photocatalysis, areas gaining traction in academic searches. As synthetic methodologies evolve, this reagent’s adaptability ensures its prominence in journals and patents, solidifying CAS 1785391-79-8 as a cornerstone of modern sulfonylation chemistry.